Cas no 78231-86-4 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-fluoro-)

• Product Name: Phenol, 2,4-bis(1,1-dimethylethyl)-6-fluoro-
• CAS No: 78231-86-4
• MF: C₁₄H₂₁FO
• MW: 224.314347982407
• CID: 534840
• PubChem ID: 12741435
• Update Time: 2025-04-19

Phenol, 2,4-bis(1,1-dimethylethyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-bis(1,1-dimethylethyl)-6-fluoro-
• 2,4-ditert-butyl-6-fluorophenol
• 2,4-Di-tert-butyl-6-fluorophenol
• DTXSID30508640
• 78231-86-4

• Inchi： 1S/C14H21FO/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8,16H,1-6H3
• InChI Key： ADKOSZBITWLREI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 224.157643451g/mol
• Monoisotopic Mass: 224.157643451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų